Cas no 52181-07-4 (Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1))

52181-07-4 structure
Product name:Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1)
- 1-benzyl-4-methylquinolinium chloride
- Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride
- Quinolinium, 4-methyl-1-(phenylmethyl)-, chloride (1:1)
- DTXSID50885985
- NS00060826
- EINECS 257-710-0
- 52181-07-4
-
- Inchi: InChI=1S/C17H16N.ClH/c1-14-11-12-18(13-15-7-3-2-4-8-15)17-10-6-5-9-16(14)17;/h2-12H,13H2,1H3;1H/q+1;/p-1
- InChI Key: CHVNPOOMQVUQHU-UHFFFAOYSA-M
- SMILES: CC1=CC=[N+](C2=CC=CC=C12)CC3=CC=CC=C3.[Cl-]
Computed Properties
- Exact Mass: 252.972
- Monoisotopic Mass: 269.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
- Tautomer Count: nothing
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- PSA: 3.88
Quinolinium,4-methyl-1-(phenylmethyl)-, chloride (1:1) Related Literature
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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Ayrat M. Dimiev,Ayrat Gizzatov Chem. Commun., 2013,49, 2613-2615
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